Cas no 6742-54-7 (Undecylbenzene)

• Product Name: Undecylbenzene
• CAS No: 6742-54-7
• MF: C₁₇H₂₈
• MW: 232.404225349426
• MDL: MFCD00026549
• CID: 506035
• PubChem ID: 87577741
• Update Time: 2025-11-02

Undecylbenzene Chemical and Physical Properties

Names and Identifiers

• Undecylbenzene
• 1-PHENYLUNDECANE
• Benzene, undecyl-
• n-Undecylbenzene
• 1-Phenyl-undecan
• 1-phenyl-undecane
• 1-Undecanamine,hydrochloride
• n-Undecylbenzene1000µg
• phenyl undecane
• Tetra-n-undecylammonium
• undecan-1-amine hydrochloride
• undecan-1-aminium chloride
• Undecanamine hydrochloride
• Undecylamin,Hydrochlorid
• undecylamine,hydrochloride
• undecylammonium chloride
• undecylammonium choride
• Undecylammonium hydrochloride
• EC 267-051-0
• NSC251008
• HSDB 5177
• MFCD00026549
• NSC 251008
• NCGC00248531-01
• CAS-6742-54-7
• 1-Phenylundecane, 99%
• NS00036124
• XBEADGFTLHRJRB-UHFFFAOYSA-N
• Undecane, 1-phenyl-
• 29463-63-6
• 67774-74-7
• NSC-251008
• BS-22721
• 6742-54-7
• UNDECYLBENZENE [HSDB]
• CS-0204316
• 8C9LPO3Q9T
• DTXSID3029281
• U0010
• EINECS 229-806-2
• AKOS015902390
• 129813-58-7
• Phenylundecane
• CHEMBL3182307
• D92748
• DTXCID109281
• Q27270180
• undecyl-benzene
• UNII-8C9LPO3Q9T
• EINECS 267-051-0
• Tox21_200115
• Undecanylbenzene
• NCGC00257669-01
• Scintiverse BD cocktail
• nUndecylbenzene
• 1-Phenyl-undecane; NSC 251008; n-Undecylbenzene
• Benzene, undecyl
• 1Phenylundecane
• Undecane, 1phenyl
• Undecane, 1-phenyl-(8CI)
• DTXSID10872311

• MDL： MFCD00026549
• Inchi： 1S/C17H28/c1-2-3-4-5-6-7-8-9-11-14-17-15-12-10-13-16-17/h10,12-13,15-16H,2-9,11,14H2,1H3
• InChI Key： XBEADGFTLHRJRB-UHFFFAOYSA-N
• SMILES： C(CCCCC1C=CC=CC=1)CCCCCC

Computed Properties

• Exact Mass: 232.21900
• Monoisotopic Mass: 232.219101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 0.855 g/mL at 25 °C(lit.)
• Melting Point: −5 °C (lit.)
• Boiling Point: 160°C/8mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.482(lit.)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 5.75990
• Solubility: Not available

Undecylbenzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：1
• Hazard Category Code： 50/53
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Undecylbenzene

Comprehensive Guide to Undecylbenzene (CAS No. 6742-54-7): Properties, Applications, and Industry Insights

Undecylbenzene (CAS No. 6742-54-7), a specialized organic compound, has garnered significant attention in industrial and research sectors due to its unique chemical structure and versatile applications. This alkylbenzene derivative, characterized by an 11-carbon alkyl chain attached to a benzene ring, serves as a critical intermediate in the synthesis of surfactants, lubricants, and specialty chemicals. With growing interest in sustainable raw materials and high-performance additives, Undecylbenzene is increasingly studied for its role in green chemistry initiatives and advanced material formulations.

The molecular formula of Undecylbenzene (C₁₇H₂₈) grants it amphiphilic properties, making it valuable for surfactant production where balanced hydrophilicity and lipophilicity are required. Recent trends in biodegradable detergent formulations have spotlighted this compound as a potential alternative to shorter-chain alkylbenzenes, aligning with global demand for eco-friendly cleaning solutions. Researchers are particularly interested in its low aquatic toxicity profile compared to conventional surfactants, addressing environmental concerns raised in EU REACH regulations and similar frameworks worldwide.

In industrial applications, Undecylbenzene demonstrates exceptional thermal stability (flash point >150°C), positioning it as a preferred base fluid for high-temperature lubricants. The compound's branched isomer variants (detectable via GC-MS analysis) show improved viscosity indices, making them suitable for synthetic engine oils and industrial gear lubricants. Manufacturers are actively exploring its synergy with nanoparticle additives to develop next-generation tribological systems, responding to the automotive industry's push for energy-efficient lubrication technologies.

From a commercial perspective, the global market for Undecylbenzene derivatives is projected to grow at 4.2% CAGR (2023-2030), driven by demand from personal care emulsifiers and agrochemical adjuvants. Analytical techniques like HPLC purity testing and FTIR characterization ensure product consistency, while regulatory compliance with OECD 301 biodegradability standards enhances its marketability. The compound's low volatility (vapor pressure 0.01 mmHg at 25°C) further expands its utility in controlled-release formulations, particularly in crop protection products where extended field persistence is desired.

Emerging research explores Undecylbenzene's potential in advanced material science, including its use as a plasticizer modifier for engineering polymers and as a template molecule for mesoporous silica synthesis. Its compatibility with ionic liquids has opened new avenues in green solvent systems, while studies on micelle formation behavior contribute to fundamental colloid chemistry knowledge. These developments position CAS No. 6742-54-7 as a compound of continuing scientific and industrial relevance in an era prioritizing molecular design for sustainability.

Quality control protocols for Undecylbenzene typically involve gas chromatography (GC-FID) to monitor linear/branched isomer ratios, crucial for performance in specialty surfactant applications. The compound's Kovats retention index in non-polar columns (DB-5 equivalent) ranges between 1650-1700, aiding in analytical identification. With melting points varying by isomer (-15°C to 5°C), proper storage conditions (ambient, under nitrogen) ensure product stability during bulk chemical handling and transportation logistics.

Innovative applications continue to emerge, such as using Undecylbenzene sulfonates in enhanced oil recovery (EOR) systems, where their ultra-low interfacial tension properties improve crude oil displacement efficiency. The compound's structure-activity relationships are also being investigated for pharmaceutical excipient development, particularly in lipid-based drug delivery systems. These diverse applications underscore the importance of ongoing research into CAS No. 6742-54-7 across multiple technological frontiers.

Environmental fate studies indicate Undecylbenzene undergoes aerobic biodegradation within 28 days (OECD 301B), with QSAR modeling predicting low bioaccumulation potential (log P_ow ~7.2). These characteristics support its inclusion in green chemistry metrics assessments, particularly when compared to traditional petroleum-derived surfactants. Life cycle analyses (LCA) of bio-based production routes for Undecylbenzene are currently underway, reflecting industry's commitment to carbon footprint reduction in specialty chemicals manufacturing.